methyl 4-(2-ethylphenyl)-7-fluoro-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide

• IUPAC Name: methyl 4-(2-ethylphenyl)-7-fluoro-1,1-dioxo-1λ6,4-benzothiazine-2-carboxylate
• InChI: InChI=1S/C18H16FNO4S/c1-3-12-6-4-5-7-14(12)20-11-17(18(21)24-2)25(22,23)16-10-13(19)8-9-15(16)20/h4-11H,3H2,1-2H3
• InChI Key: OPEOGRFZEATLSW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C=C(S(=O)(=O)C3=C2C=CC(=C3)F)C(=O)OC
• Molecular Formula: C18H16FNO4S
• Molecular Weight: 361.4 g/mol

Description

Methyl 4-(2-ethylphenyl)-7-fluoro-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide is a chemical compound with the molecular formula C18H16FNO4S. It belongs to the class of organic compounds known as benzothiazines, which are heterocyclic compounds containing a benzene fused to a thiazine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Benzothiazines, for example, might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Scientific Research Applications

Synthesis and Molecular Structure

Researchers have extensively studied the molecular structures and synthesis processes of benzothiazine derivatives. For instance, the study on the synthesis and molecular structure of ethyl-4-hydroxy-1-phenyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate revealed insights into its molecular configuration and crystallization processes (Ukrainets, Petrushova, Sim, & Grinevich, 2017). This underscores the importance of understanding the structural nuances of benzothiazine derivatives for their application in medicinal chemistry and material science.

Biological Activity

The biological activities of benzothiazine derivatives have been a focus of numerous studies. For example, a novel series of potentially biologically active 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides were synthesized, showing significant antibacterial and DPPH radical scavenging activities (Zia-ur-Rehman et al., 2009). This highlights the potential of benzothiazine derivatives in developing new antimicrobial and antioxidant agents.

Chemical Properties and Reactivity

The peculiarities of multicomponent synthesis derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide have been studied, revealing new pathways for creating diverse benzothiazine derivatives with potential applications in drug development and materials science (Lega et al., 2016).

Pharmacological Applications

Benzothiazine derivatives have also been evaluated for their pharmacological properties, such as analgesic and anti-inflammatory effects. A study on the synthesis, crystal structure, and biological activity of ethyl 4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate polymorphic forms showed significant analgesic and anti-inflammatory activities, suggesting their potential as therapeutic agents (Ukrainets et al., 2018).

Novel Synthesis Approaches

Innovative synthesis methods for benzothiazine derivatives have been developed, including a high-yield synthesis approach that demonstrates the versatility and efficiency of creating these compounds for various applications (Montis et al., 2008).